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Compound of Interest

Compound Name: Cedar oil

Cat. No.: B1164890

Cedar oil, an essential oil extracted from various species of cedar, juniper, and cypress trees,
has long been utilized as a natural pest control agent.[1] Its efficacy against a broad spectrum
of arthropod pests, coupled with its low mammalian toxicity and biodegradability, has positioned
it as a viable alternative to synthetic pesticides.[2] This guide provides a comprehensive
comparison of cedar oil's performance with other pest control alternatives, supported by
experimental data from peer-reviewed studies, to inform researchers, scientists, and drug
development professionals.

Quantitative Efficacy Data

The insecticidal and repellent properties of cedar oil have been quantified in several studies.
The following tables summarize the key efficacy data against various pests, comparing it with a
standard synthetic repellent, DEET, and a synthetic pesticide, Mavrik Perimeter.

Table 1: Repellency of CO2-Derived Cedarwood Oil (CWO) vs. DEET against Hard Tick
Nymphs (60-minute exposure)[3]
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. . RC50 (pg/lcm?) RC90 (pg/lcm?)
Tick Species Treatment
(95% CiI) (95% CiI)
Ixodes scapularis
_ CwoO 19.8 (16.9-22.5) 37.0 (32.4-44.2)
(Black-legged tick)
DEET 19.1 (16.2-21.9) 36.3 (31.5-44.2)
Rhipicephalus
sanguineus (Brown CWO 30.8 (26.6—-35.1) 65.4 (55.9-81.0)
dog tick)
DEET 20.3 (17.3-23.2) 40.5 (34.8-49.9)
Dermacentor variabilis
_ . CwoO 83.8 (70.6-101.4) 162.7 (132.0-218.4)
(American dog tick)
DEET 21.3 (17.8-24.8) 43.1 (36.7-54.7)
Amblyomma
americanum (Lone CWO 89.6 (75.8-107.1) 171.6 (140.2—-229.4)
star tick)
DEET 21.0 (17.8-24.1) 41.5 (35.9-50.7)

RC50/RC90: Repellent concentration that repels 50% or 90% of the tested population.

Table 2: Toxicity of CO2-Derived Cedarwood Oil (CWO) against Hard Tick Nymphs[3]
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. . . LC50 (pg/icm?) (95% LC90 (pg/cm?) (95%
Tick Species Exposure Time

Cl) Cl)
Dermacentor variabilis  24h 1.25(1.0-1.4) 2.39 (2.0-3.0)
48h 0.78 (0.6-0.9) 1.48 (1.2-2.0)
Ixodes scapularis 24h 3.45(2.9-4.1) 7.59 (6.1-10.4)
48h 0.79 (0.6-0.9) 1.54 (1.3-2.0)
Rhipicephalus
_ 24h 1.42 (1.2-1.6) 4.14 (3.3-5.8)

sanguineus
48h 0.52 (0.4-0.6) 1.22 (1.0-1.5)
Amblyomma

_ 48h 4.14 (3.5-4.8) 8.06 (6.7-10.2)
americanum

LC50/LC90: Lethal concentration that kills 50% or 90% of the tested population.

Table 3: Field Efficacy of a Commercial Cedar Oil Product (Cedar Safe) vs. a Synthetic
Pesticide (Mavrik Perimeter) against Ticks[4]

. . Cedar Safe (% Mavrik Perimeter
Tick Species Stage . .
Mortality) (% Mortality)
Ixodes scapularis Nymph 31 60
Adult 38 97
Amblyomma
, Nymph 14 42
americanum
Adult 38 74

Table 4: Larvicidal Activity of Himalayan Cedar (Cedrus deodara) Essential Oil and its Fractions
against the Diamondback Moth (Plutella xylostella)[5]
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Treatment LC50 (pg/ml)
Crude QOil 425
Pentane Fraction 287
Himachalenes Enriched Fraction 362
Atlantones Enriched Fraction 365
Acetonitrile Fraction 815

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Repellency Bioassay (Vertical Climb Method)[3]

o Preparation of Treated Surfaces: Filter paper strips (Whatman No. 4) were treated with
different concentrations of cedarwood oil or DEET dissolved in acetone. Control strips were
treated with acetone alone. The solvent was allowed to evaporate completely.

o Experimental Setup: The treated filter paper was attached to a vertical glass rod.
 Tick Introduction: Unfed tick nymphs were released at the bottom of the rod.

o Data Collection: The number of ticks that crossed the treated paper, were repelled, or
showed no movement was recorded at 10, 30, and 60-minute intervals.

e Analysis: The repellent concentrations (RC50 and RC90) were calculated using probit

analysis.

Toxicity Bioassay (Treated Vial Method)[3]

o Preparation of Treated Vials: Glass vials were coated internally with various concentrations
of cedarwood oil dissolved in acetone. Control vials were treated with acetone only. The vials
were rolled until the acetone evaporated, leaving a uniform layer of the oil.

¢ Tick Introduction: Unfed tick nymphs were placed inside the treated vials.
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e Observation: Mortality was assessed at 24 and 48 hours. Ticks were considered dead if they
did not respond to gentle prodding.

e Analysis: The lethal concentrations (LC50 and LC90) were determined using probit analysis.

Larvicidal Activity Bioassay (Leaf Dip Method)[5]

» Preparation of Test Solutions: The essential oil and its fractions were dissolved in acetone to
create a series of concentrations.

o Leaf Treatment: Cabbage leaf discs were dipped in the test solutions for a specific duration
and then air-dried. Control leaves were dipped in acetone.

e Larvae Introduction: Second instar larvae of the diamondback moth were placed on the
treated leaf discs in petri dishes.

e Mortality Assessment: The number of dead larvae was recorded after 24 hours.

¢ Analysis: The lethal concentrations (LC50) were calculated.

Mechanism of Action: Disruption of Octopamine
Signaling

The insecticidal action of cedar oil is multifaceted, involving desiccation, suffocation, and
dissolution of the exoskeleton.[6][7] However, a key neurological mechanism is the disruption
of the octopaminergic system.[1][8] Octopamine is a critical neurotransmitter in insects that
regulates heart rate, movement, metabolism, and behavior.[8] The active components of cedar
oil, such as cedrol, can block octopamine receptors, leading to a cascade of physiological
disruptions and ultimately, death.[8]
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Caption: Proposed mechanism of cedar oil's insecticidal action via blockage of octopamine

receptors.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for evaluating the efficacy of a pest
control agent like cedar oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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